Cas no 828936-82-9 (4-Thiazolecarboxamide, 2-(2-hydroxyphenyl)-N-methyl-)

• Product Name: 4-Thiazolecarboxamide, 2-(2-hydroxyphenyl)-N-methyl-
• CAS No: 828936-82-9
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 680212
• PubChem ID: 135524847
• Update Time: 2025-04-19

4-Thiazolecarboxamide, 2-(2-hydroxyphenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide, 2-(2-hydroxyphenyl)-N-methyl-
• N-methyl-2-(6-oxocyclohexa-2,4-dien-1-ylidene)-3H-1,3-thiazole-4-carboxamide
• DTXSID50836078
• 828936-82-9
• N-Methyl-2-(6-oxocyclohexa-2,4-dien-1-ylidene)-2,3-dihydro-1,3-thiazole-4-carboxamide

• Inchi： 1S/C11H10N2O2S/c1-12-10(15)8-6-16-11(13-8)7-4-2-3-5-9(7)14/h2-6,14H,1H3,(H,12,15)
• InChI Key： OCFWYVSWPWAXPR-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC)=O)N=C1C1C=CC=CC=1O

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.5Ų